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Abstract
The formyl cation (HCO⁺) is a species of significant interest in various chemical domains,

from interstellar chemistry to its potential role as a reactive intermediate in organic synthesis.

Understanding its generation and intrinsic properties in the gas phase, free from solvent

effects, is crucial for elucidating reaction mechanisms and developing predictive models. This

technical guide provides a comprehensive overview of the gas-phase generation methods for

the formyl cation, its key physicochemical properties, and detailed experimental protocols for

its study.

Introduction
The formyl cation, the simplest acylium ion, has a rich history in both theoretical and

experimental chemistry. Its presence has been confirmed in interstellar clouds, and it is a key

intermediate in various acid-catalyzed reactions involving carbon monoxide.[1] This guide

focuses on the techniques used to generate and characterize HCO⁺ in the gas phase,

providing a foundational understanding for researchers in relevant fields.

Gas-Phase Generation of the Formyl Cation
Several methods have been successfully employed to generate the formyl cation in the gas

phase. The primary approaches involve the protonation of carbon monoxide or the ionization of
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precursor molecules.

Glow Discharge
A common and effective method for producing a variety of molecular ions, including the formyl
cation, is through a glow discharge. In this technique, an electric discharge is created in a low-

pressure gas mixture containing carbon monoxide and a proton source, typically hydrogen gas.

Experimental Protocol: Glow Discharge Generation of HCO⁺

Apparatus: A DC glow discharge cell is utilized, consisting of a cathode and an anode

housed within a vacuum-tight chamber. The chamber is connected to a vacuum pump, gas

inlets, and a pressure gauge.

Gas Mixture: A typical gas mixture consists of carbon monoxide (CO) and hydrogen (H₂) with

a large excess of a buffer gas like helium (He) or argon (Ar). A representative mixture is 50

mTorr of CO, 50 mTorr of H₂, and 7 Torr of He.[2]

Procedure: a. The discharge cell is evacuated to a base pressure typically below 10⁻³ Torr. b.

The gas mixture is introduced into the cell, and the pressure is maintained at a constant

value. c. A high voltage (typically several hundred to a few thousand volts) is applied

between the electrodes to initiate and sustain the plasma.[3] d. Within the plasma, electron

impact ionization of H₂ produces H₂⁺ and subsequently H₃⁺, which then reacts with CO via

proton transfer to form HCO⁺. e. The generated ions can be studied in situ using various

spectroscopic techniques, such as velocity modulation spectroscopy.

Protonation in Superacidic Media
While primarily a condensed-phase technique, the reaction of carbon monoxide with

superacids can be used to generate formyl cations that are subsequently studied in the gas

phase, for instance, through headspace analysis or by direct introduction into a mass

spectrometer.

Experimental Protocol: Generation from Superacids

Reagents: A strong superacid system, such as a mixture of hydrofluoric acid (HF) and

antimony pentafluoride (SbF₅), is used.[1]
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Apparatus: A high-pressure reaction vessel, often a sapphire tube, capable of withstanding

the corrosive nature of the superacid and the pressures involved, is required.[1]

Procedure: a. The superacid is prepared in the reaction vessel under an inert atmosphere. b.

Carbon monoxide is introduced into the vessel at elevated pressure. c. The CO dissolves in

the superacid and is protonated to form HCO⁺.[1] d. The gas-phase species in equilibrium

with the liquid can be sampled for analysis.

Ion-Molecule Reactions
Selected Ion Flow Tube (SIFT) and Flowing Afterglow techniques allow for the study of specific

ion-molecule reactions that can generate the formyl cation. A common method involves the

reaction of a proton donor ion, such as H₃⁺, with carbon monoxide.

Experimental Protocol: SIFT Generation and Reaction Studies

Apparatus: A Selected Ion Flow Tube (SIFT) instrument is used. This consists of an ion

source, a quadrupole mass filter for selecting reactant ions, a flow tube reactor, and a

downstream mass spectrometer for product analysis.

Reactants: H₃⁺ ions are typically generated in a separate ion source from H₂ gas. Carbon

monoxide is introduced into the flow tube as the neutral reactant. Helium is used as a carrier

gas.

Procedure: a. H₃⁺ ions are generated, mass-selected, and injected into the flow tube

containing helium carrier gas. b. The ions are thermalized to the temperature of the carrier

gas. c. A known flow of carbon monoxide is introduced into the flow tube downstream from

the ion injection point. d. The reaction H₃⁺ + CO → HCO⁺ + H₂ occurs. e. The product ions

and remaining reactant ions are sampled at the end of the flow tube and analyzed by the

mass spectrometer. f. By varying the reactant concentrations and reaction time, the rate

constant for the reaction can be determined.

Properties of the Formyl Cation
The formyl cation has been extensively characterized by both experimental and theoretical

methods. Its key properties are summarized below.
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Structural and Spectroscopic Properties
The formyl cation is a linear molecule with a ¹Σ⁺ ground electronic state. Its structural and

spectroscopic parameters are well-established through microwave and infrared spectroscopy.

Property Experimental Value Theoretical Value Method

Bond Lengths

r(C-H) 1.09198 Å 1.0919 Å
Microwave

Spectroscopy

r(C-O) 1.10562 Å 1.1058 Å
Microwave

Spectroscopy

Vibrational

Frequencies

ν₁ (C-H stretch) 3088.74 cm⁻¹ -
Infrared Laser

Spectroscopy

ν₂ (bending) 829.72 cm⁻¹ -
Diode Laser

Spectroscopy

ν₃ (C-O stretch) 2183.95 cm⁻¹ -
Diode Laser

Spectroscopy

Table 1: Experimentally determined and theoretically calculated structural and spectroscopic

properties of the formyl cation. Data sourced from various spectroscopic studies.[4][5][6]

Thermochemical Properties
The thermochemical properties of the formyl cation are crucial for understanding its reactivity.

The proton affinity of carbon monoxide, which corresponds to the negative of the enthalpy

change for the protonation of CO to form HCO⁺, is a key parameter.
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Property Value (kJ/mol) Value (kcal/mol) Method

Proton Affinity of CO

(at Carbon)
594.0 141.9

Review of

experimental data

Gas Basicity of CO (at

Carbon)
562.8 134.5

Review of

experimental data

Table 2: Thermochemical properties related to the formation of the formyl cation. Data

sourced from the NIST Chemistry WebBook.[7][8]

Reactivity
In the gas phase, the formyl cation primarily acts as a Brønsted acid, readily transferring a

proton to a wide range of neutral molecules. Theoretical studies have shown that for reactions

with aromatic compounds like toluene, proton transfer is thermodynamically favored over

acylation (a Lewis acid-base reaction).[3][9]

The rates of these proton transfer reactions are often very fast, approaching the collision rate.

Selected Ion Flow Tube (SIFT) and other techniques have been used to measure the rate

constants for reactions of HCO⁺ with various neutral species.

Neutral Reactant Products
Rate Constant (cm³
molecule⁻¹ s⁻¹)

H₂O H₃O⁺ + CO 2.1 x 10⁻⁹

NH₃ NH₄⁺ + CO 1.9 x 10⁻⁹

CH₄ CH₅⁺ + CO 3.0 x 10⁻¹⁰

N₂ N₂H⁺ + CO 1.7 x 10⁻⁹

Table 3: Experimentally determined rate constants for selected ion-molecule reactions of the

formyl cation at or near room temperature. These values are indicative and can vary with

experimental conditions.[10]
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Conclusion
The gas-phase study of the formyl cation provides invaluable insights into its fundamental

properties and reactivity, unencumbered by solvent interactions. The experimental techniques

outlined in this guide, including glow discharge, superacid generation, and ion-molecule

reaction studies, have been instrumental in building our current understanding of HCO⁺. The

quantitative data presented herein serves as a useful reference for computational chemists,

astrochemists, and organic chemists alike. Future research in this area will likely focus on more

complex reaction dynamics and the role of the formyl cation in larger chemical systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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